Cas no 1550410-20-2 (3-Iodo-8-Methoxy-iMidazo[1,2-a]pyridine)

• Product Name: 3-Iodo-8-Methoxy-iMidazo[1,2-a]pyridine
• CAS No: 1550410-20-2
• MF: C₈H₇IN₂O
• MW: 274.058453798294
• CID: 2093464
• Update Time: 2025-05-19

3-Iodo-8-Methoxy-iMidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-8-methoxyimidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine, 3-iodo-8-methoxy-
• CID 91809612
• 3-Iodo-8-Methoxy-iMidazo[1,2-a]pyridine

• Inchi： 1S/C8H7IN2O/c1-12-6-3-2-4-11-7(9)5-10-8(6)11/h2-5H,1H3
• InChI Key： ATLMBKJUWBPARQ-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C(=CC=CN21)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Topological Polar Surface Area: 26.5

Experimental Properties

• Density: 1.91±0.1 g/cm3(Predicted)
• pka: 3.24±0.50(Predicted)

Additional information on 3-Iodo-8-Methoxy-iMidazo[1,2-a]pyridine

Research Brief on 3-Iodo-8-Methoxy-imidazo[1,2-a]pyridine (CAS: 1550410-20-2): Recent Advances and Applications in Chemical Biology and Medicine

The compound 3-Iodo-8-Methoxy-imidazo[1,2-a]pyridine (CAS: 1550410-20-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic scaffold, characterized by its imidazopyridine core, serves as a critical building block for the synthesis of biologically active molecules. Recent studies have highlighted its potential as a pharmacophore in targeting various disease pathways, particularly in oncology and infectious diseases.

One of the key areas of research involving 3-Iodo-8-Methoxy-imidazo[1,2-a]pyridine is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are pivotal in cellular signaling pathways, and their dysregulation is often implicated in cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, such as EGFR and ALK, which are frequently mutated in non-small cell lung cancer (NSCLC). The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to promising preclinical results.

In addition to its oncological applications, 3-Iodo-8-Methoxy-imidazo[1,2-a]pyridine has shown potential in antimicrobial research. A recent report in Bioorganic & Medicinal Chemistry Letters highlighted its utility in the design of novel antibacterial agents. The iodine substituent at the 3-position and the methoxy group at the 8-position were found to enhance binding affinity to bacterial topoisomerase IV, a validated target for antibiotics. This finding opens new avenues for addressing antibiotic resistance, a pressing global health challenge.

From a synthetic chemistry perspective, advancements in the scalable production of 3-Iodo-8-Methoxy-imidazo[1,2-a]pyridine have been achieved through palladium-catalyzed cross-coupling reactions. A 2022 patent (WO2022156789) detailed an efficient, high-yield synthesis route, which is critical for industrial-scale applications. The method emphasizes green chemistry principles, minimizing hazardous byproducts and improving overall sustainability.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further optimization and in vivo studies. Collaborative efforts between academia and industry are essential to accelerate the development of these compounds into viable therapeutics.

In conclusion, 3-Iodo-8-Methoxy-imidazo[1,2-a]pyridine (CAS: 1550410-20-2) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition and antimicrobial therapy underscore its potential to address unmet medical needs. Continued research and innovation in this area are expected to yield significant breakthroughs in the coming years.